Cas no 903521-06-2 (Phenol, 2,6-bis(1H-imidazol-1-ylmethyl)-4-methyl-, monohydrate)

• Product name: Phenol, 2,6-bis(1H-imidazol-1-ylmethyl)-4-methyl-, monohydrate
• CAS No: 903521-06-2
• MF: C₁₅H₁₈N₄O₂
• MW: 286.329022884369
• CID: 749882
• PubChem ID: 71423309

Phenol, 2,6-bis(1H-imidazol-1-ylmethyl)-4-methyl-, monohydrate Chemical and Physical Properties

Names and Identifiers

• Phenol, 2,6-bis(1H-imidazol-1-ylmethyl)-4-methyl-, monohydrate
• 2,6-bis(imidazol-1-ylmethyl)-4-methylphenol,hydrate
• 903521-06-2
• 2,6-Bis[(1H-imidazol-1-yl)methyl]-4-methylphenol--water (1/1)
• DTXSID20842186
• 2,6-Bis(imidazol-1-ylmethyl)-4-methylphenol monohydrate

• Inchi： InChI=1S/C15H16N4O.H2O/c1-12-6-13(8-18-4-2-16-10-18)15(20)14(7-12)9-19-5-3-17-11-19;/h2-7,10-11,20H,8-9H2,1H3;1H2
• InChI Key： NZSHKBKJSMSGJG-UHFFFAOYSA-N
• SMILES： CC1=CC(=C(C(=C1)CN2C=CN=C2)O)CN3C=CN=C3.O

Computed Properties

• Exact Mass: 286.14297583g/mol
• Monoisotopic Mass: 286.14297583g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 286
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 56.9Ų